2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C12H11F3N4OS/c1-19-7-16-18-11(19)21-6-10(20)17-9-4-2-8(3-5-9)12(13,14)15/h2-5,7H,6H2,1H3,(H,17,20)
• InChI Key: UUYZCDGQDHDBAY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C12H11F3N4OS
• Molecular Weight: 316.30 g/mol

Description

2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. In

Mechanism of Action

The mechanism of action of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide involves the inhibition of various enzymes and proteins in the body. This compound has been found to inhibit the activity of enzymes such as acetylcholinesterase, tyrosinase, and α-glucosidase. It has also been found to inhibit the activity of proteins such as tubulin, which is involved in cell division and growth.
Biochemical and Physiological Effects:
2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide has been found to exhibit various biochemical and physiological effects. This compound has been found to reduce the growth and proliferation of cancer cells, inhibit the formation of amyloid plaques in the brain, and improve glucose tolerance in diabetic animals. It has also been found to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide in lab experiments is its broad-spectrum activity against various pathogens and diseases. Another advantage is its ability to inhibit enzymes and proteins involved in various disease pathways. However, a limitation of using this compound in lab experiments is its potential toxicity and side effects, which need to be carefully evaluated.

Future Directions

There are several future directions for the research on 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the evaluation of the compound's potential use in the treatment of other diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the compound's potential toxicity and side effects need to be further studied to ensure its safety for use in humans.

Scientific Research Applications

2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide has been studied extensively in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit antifungal, antibacterial, and antitumor properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.